(4-Methoxy-2,3,6-trimethylphenyl)methyl-triphenylphosphanium;bromide

• CAS RN: 54486-05-4
• Molecular Formula: C29H30BrOP
• Molecular Weight: 505.4 g/mol
• IUPAC Name: (4-methoxy-2,3,6-trimethylphenyl)methyl-triphenylphosphanium;bromide
• InChI: InChI=1S/C29H30OP.BrH/c1-22-20-29(30-4)24(3)23(2)28(22)21-31(25-14-8-5-9-15-25,26-16-10-6-11-17-26)27-18-12-7-13-19-27;/h5-20H,21H2,1-4H3;1H/q+1;/p-1
• InChI Key: IYZVCXOMXVTXGD-UHFFFAOYSA-M
• SMILES: CC1=CC(=C(C(=C1C[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C)C)OC.[Br-]
• synonyms: [(4-Methoxy-2,3,6-trimethylphenyl)methyl]triphenyl-phosphonium Bromide

Description

“(4-Methoxy-2,3,6-trimethylphenyl)methyl-triphenylphosphanium;bromide” is a chemical compound with the molecular formula C29H30BrOP. It is related to 4-Methoxy-2,3,6-trimethylphenol and 4-(4-methoxy-2,3,6-trimethyl-phenyl)-but-3-en-2-one.

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, a process for the preparation of acitretin, a second-generation retinoid, involves the reaction of 5-(4-methoxy-2,3,6-trimethylphenyl)-3-methyl-penta-2,4-diene-l-triphenyl phosphonium bromide with 3-formyl-crotonic acid butyl ester.

Molecular Structure Analysis

The molecular structure of “(4-Methoxy-2,3,6-trimethylphenyl)methyl-triphenylphosphanium;bromide” can be inferred from its molecular formula, C29H30BrOP. It contains a bromide ion and a cationic part consisting of a triphenylphosphonium group attached to a 4-methoxy-2,3,6-trimethylphenyl moiety.